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Compound of Interest

Compound Name: Methyl 3-(dimethylamino)benzoate

CAS No.: 16518-64-2

Cat. No.: B090752

Get Quote

Executive Summary & Chemical Profile
Methyl 3-(dimethylamino)benzoate (CAS: 16518-64-2) is an amino-benzoate ester

commonly utilized as an intermediate in the synthesis of fluorophores and pharmaceutical

compounds.[1][2] While often classified as "non-regulated" for transport (IATA/DOT) due to its

high flash point, it presents specific chemical hazards—primarily irritation and potential aquatic

toxicity—that dictate strict disposal protocols.

Crucial Operational Insight: Do not treat this merely as "generic organic waste." Its amine

functionality makes it a weak base. Inadvertent mixing with strong acid waste streams can

result in exothermic neutralization or salt precipitation, potentially clogging waste lines or

pressurizing containers.
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Property Value Operational Implication

CAS Number 16518-64-2
Use for waste manifest

verification.[2]

Molecular Weight 179.22 g/mol N/A

Physical State
Liquid (viscous) / Low-melting

solid

May solidify in cool storage;

requires wide-mouth waste

containers.[2]

Flash Point ~113°C (235°F)
Not RCRA D001 Ignitable (FP

> 60°C).[2]

Boiling Point ~80°C (at 3 mmHg)

Low volatility reduces

inhalation risk during pouring.

[2]

Solubility
Insoluble in water; Soluble in

organics

Strictly prohibited from drain

disposal.

Acidity/Basicity Weak Base (Amine group) Segregate from Acidic Waste.

Hazard Analysis & Segregation Logic
Effective disposal begins with understanding the molecule's reactivity.

The "Why" Behind the Protocol
The Amine Risk (Incompatibility): The dimethylamino group is electron-donating, making the

nitrogen center basic.

Risk:[3][4][5] Mixing with acid chlorides or strong mineral acids (HCl, H₂SO₄) generates

heat.

Protocol: Segregate into Non-Halogenated Organic streams. Avoid "General Acid" waste

containers.

The Ester Risk (Hydrolysis): The methyl ester group is susceptible to hydrolysis in strong

bases (NaOH).
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Risk:[3][4][5] Hydrolysis generates methanol (flammable) and the benzoate salt.

Protocol: Keep pH neutral or slightly organic-basic; avoid mixing with caustic waste.[2]

Regulatory Status (RCRA):

Since the flash point is >60°C, the pure substance is not a D001 Ignitable waste.[2]

It is not P-listed or U-listed.

However: Most laboratory safety officers (LSOs) mandate treating it as Hazardous

Chemical Waste for incineration to ensure destruction of the bioactive pharmacophore.

Step-by-Step Disposal Workflow
Phase 1: Waste Characterization
Before disposal, determine the matrix of the waste.

Scenario A: Pure Chemical (Expired/Surplus): High flashpoint liquid.

Scenario B: Reaction Mixture: Likely dissolved in DCM, Methanol, or Ethyl Acetate. Note: If

dissolved in a flammable solvent, the entire mixture becomes D001 Ignitable.

Phase 2: Packaging & Labeling
Standard Protocol:

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Ensure

the cap has a chemically resistant liner (PTFE).

Labeling:

Chemical Name: Write out "Methyl 3-(dimethylamino)benzoate" fully. Do not use

abbreviations or chemical structures alone.

Hazard Checkbox: Mark "Irritant" and "Toxic" (if applicable based on internal EHS rules).

Constituents: If a mixture, list all solvents and their approximate % volume.
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Phase 3: Segregation Decision Tree (Visual)
Use the following logic flow to determine the correct waste stream.

CRITICAL SEGREGATION RULE

Waste: Methyl 3-(dimethylamino)benzoate

Is it mixed with solvents?

Identify Solvent Type

Yes

Stream C: Non-Regulated Organic
(Combustible Liquid)

No (Pure Substance)
Contains Halogens?
(DCM, Chloroform)

Solvent Flash Point < 60°C?

No

Stream A: Halogenated Organic
(Incineration)

Yes

Stream B: Non-Halogenated Organic
(High BTU Incineration)

Yes (Methanol, Acetone) No (High FP Solvents)

DO NOT MIX WITH
STRONG ACIDS OR OXIDIZERS
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Click to download full resolution via product page

Caption: Operational decision tree for segregating Methyl 3-(dimethylamino)benzoate waste

streams based on solvent composition.

Spill Management Protocol (S.P.I.L.L.)[2]
If a spill occurs (>100 mL), follow this immediate response plan.

S - Secure the Area: Evacuate non-essential personnel. The compound is an irritant;

inhalation of mists must be avoided.

P - PPE Donning: Wear nitrile gloves (double gloving recommended), safety goggles, and a

lab coat. If aerosolized, use a half-mask respirator with organic vapor cartridges.

I - Immobilize: Do not use water (it is insoluble and will spread). Use an inert absorbent

material:

Recommended: Vermiculite, sand, or commercial organic spill pads.

Prohibited: Sawdust (potential reaction with oxidizers if present in the area).

L - Label & Collect: Scoop absorbed material into a wide-mouth jar. Label as "Debris

contaminated with Methyl 3-(dimethylamino)benzoate."

L - Launder/Clean: Wipe the surface with an ethanol-soaked paper towel (to solubilize the

residue) followed by soap and water. Dispose of wipes in the solid hazardous waste bin.

Final Disposal Method: Incineration
Ultimately, the only acceptable disposal method for this compound is thermal destruction.

Method: Rotary Kiln Incineration.

Rationale: High-temperature oxidation ensures the complete breakdown of the aromatic ring

and the amine functionality, preventing environmental accumulation.
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Drain Disposal:Strictly Prohibited. This compound is toxic to aquatic life and poorly

biodegradable in anaerobic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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